Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate

• Molecular Formula: C25H29NO6S
• Molecular Weight: 471.6 g/mol
• IUPAC Name: ethyl 5-[butanoyl-(2,4,5-trimethylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C25H29NO6S/c1-7-9-23(27)26(33(29,30)22-13-16(4)15(3)12-17(22)5)19-10-11-21-20(14-19)24(18(6)32-21)25(28)31-8-2/h10-14H,7-9H2,1-6H3
• InChI Key: UVTPQAMPIQJNGE-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC2=C(C=C1)OC(=C2C(=O)OCC)C)S(=O)(=O)C3=C(C=C(C(=C3)C)C)C

Description

Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate involves the inhibition of enzymes that are involved in the breakdown of neurotransmitters, such as acetylcholine and dopamine. By inhibiting these enzymes, the compound increases the levels of these neurotransmitters in the brain, which can improve cognitive function and motor control.
Biochemical and Physiological Effects
Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been shown to have several biochemical and physiological effects. In preclinical studies, the compound has been shown to improve cognitive function, reduce inflammation, and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is its high potency and selectivity. The compound can be used in small quantities, making it suitable for various lab experiments. However, one of the limitations of the compound is its complex synthesis process, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for research on Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate. One potential area of research is the development of new analogs of the compound with improved potency and selectivity. Another area of research is the investigation of the compound's potential applications in the treatment of other neurodegenerative disorders, such as Huntington's disease and amyotrophic lateral sclerosis. Additionally, further research is needed to determine the long-term safety and efficacy of the compound in humans.
Conclusion
In conclusion, Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is a promising chemical compound that has potential applications in various fields. The compound's complex synthesis process, high potency, and selectivity make it suitable for various lab experiments. Further research is needed to determine the compound's safety and efficacy in humans and to explore its potential applications in the treatment of neurodegenerative disorders.

Synthesis Methods

Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate is synthesized through a multi-step process involving the reaction of several chemical compounds. The synthesis process is complex and requires specialized knowledge and equipment. However, the compound can be synthesized in large quantities, making it suitable for various research applications.

Scientific Research Applications

Ethyl 5-{butyryl[(2,4,5-trimethylphenyl)sulfonyl]amino}-2-methyl-1-benzofuran-3-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. The compound has shown promising results in preclinical studies for the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.